Cas no 2140522-31-0 (trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• CAS No: 2140522-31-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5040885
• Update Time: 2025-07-14

trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-methyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(4-methylpyrazol-1-yl)cyclobutan-1-ol
• Rel-(1R,2R)-2-(4-methyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol

• Inchi： 1S/C8H12N2O/c1-6-4-9-10(5-6)7-2-3-8(7)11/h4-5,7-8,11H,2-3H2,1H3/t7-,8-/m1/s1
• InChI Key： ZXFGXAJENLKSEZ-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 0.4
• Topological Polar Surface Area: 38

Additional information on trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol

Introduction to trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol (CAS No. 2140522-31-0)

trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2140522-31-0, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound combines a cyclobutane ring with a pyrazole moiety, which is a well-known pharmacophore in the development of bioactive molecules.

The 4-methyl-1H-pyrazol-1-yl substituent plays a crucial role in determining the pharmacological activity of the molecule. Pyrazole derivatives are widely recognized for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methyl group at the 4-position of the pyrazole ring enhances the lipophilicity of the compound, which is often a desirable trait for oral bioavailability and membrane permeability in drug design.

The cyclobutane ring in trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol contributes to the rigidity of the molecular structure, which can influence both the binding affinity and selectivity of the compound towards biological targets. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. The cyclobutan-1-ol moiety introduces a hydroxyl group at the 1-position of the cyclobutane ring, which can participate in hydrogen bonding interactions, further modulating the compound's interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol with various biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

In vitro experiments have demonstrated that derivatives of pyrazole-containing heterocycles exhibit promising activities against several disease-related targets. The 4-methylpyrazole moiety has been shown to enhance binding affinity to certain enzymes by optimizing key pharmacophoric interactions. Additionally, the cyclobutane ring can serve as a steric constraint that improves selectivity over off-target proteins, reducing potential side effects.

The synthesis of trans-2-(4-Methyl-1H-pyrazol-1-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only facilitate large-scale production but also allow for structural modifications to explore new pharmacological profiles.

Current research in medicinal chemistry emphasizes the importance of understanding structureactivity relationships (SAR) to optimize drug candidates. The unique combination of a pyrazole ring and a cyclobutane moiety in trans-2-(4-Methyl-1H-pyrazol-cyclobutan-l)-ol makes it an attractive candidate for further investigation. By systematically modifying various substituents on these functional groups, researchers can fine-tune the biological activity and pharmacokinetic properties of the compound.

One particularly intriguing aspect of this compound is its potential application in targeting protein-protein interactions (PPIs), which are critical mediators in many cellular processes. Pyrazole derivatives have been reported to disrupt PPIs by competing with natural ligands or by inducing conformational changes in target proteins. The rigid cyclobutane ring may further enhance such interactions by providing steric stability to the binding interface.

The hydroxyl group at the 1-position of the cyclobutane ring offers another avenue for functionalization, enabling researchers to attach additional pharmacophoric units or linkers for targeted drug delivery systems. This flexibility makes trans-trans-(4-Methyl-lH-pyrazol-l -yl)cyclobutan-l)-ol a versatile scaffold for developing innovative therapeutic strategies.

Recent publications have highlighted the use of trans-trans-(4-Methyl-lH-pyrazol-l -yl)cycлобутан-l)-ол as a lead compound in several drug discovery programs. Initial preclinical studies have shown encouraging results regarding its efficacy against specific disease models. These findings underscore its potential as a starting point for developing next-generation pharmaceuticals with improved efficacy and reduced toxicity profiles.

The growing interest in heterocyclic compounds like pyrazoles underscores their significance in modern drug discovery. The structural diversity and functional versatility of these molecules make them valuable tools for exploring new therapeutic avenues. As research continues to uncover novel biological activities associated with pyrazole derivatives, compounds like trans-trans-(4-Methyl-lH-pyразол-l -yl)cyклобутан-l)-ол will undoubtedly play an important role in shaping future pharmaceutical developments.